molecular formula C8H13NO B2946942 (1s,6r)-6-Methyl-7-azabicyclo[4.2.0]octan-8-one CAS No. 910333-74-3

(1s,6r)-6-Methyl-7-azabicyclo[4.2.0]octan-8-one

Cat. No. B2946942
CAS RN: 910333-74-3
M. Wt: 139.198
InChI Key: BZIGCUVLBNZWBP-HTRCEHHLSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(1s,6r)-6-Methyl-7-azabicyclo[4.2.0]octan-8-one is a bicyclic organic compound with a unique structure that has been studied extensively in the scientific community. It is a member of the azabicyclo family of compounds, which are characterized by their ring-shaped structure. This compound has been used in a wide range of scientific studies, from organic synthesis to pharmacological research.

Scientific Research Applications

Energy Harvesting

This compound can be utilized in the development of flexible piezoelectric nanogenerators (F-PNGs) . These devices convert mechanical energy into electricity using materials such as Barium Titanate (BaTiO3), poly dimethyl siloxane (PDMS), and multi-walled carbon nanotubes (MWCNTs). The inclusion of “(1s,6r)-6-Methyl-7-azabicyclo[4.2.0]octan-8-one” could potentially enhance the electrical output of these nanogenerators .

Electrochemical Applications

In the realm of electrochemistry, this compound might be involved in the synthesis of two-dimensional manganese-based materials . These materials are known for their high surface area-to-volume ratio, wide electrochemical potential window, and rich redox states, which are beneficial for energy storage and catalysis .

properties

IUPAC Name

(1S,6R)-6-methyl-7-azabicyclo[4.2.0]octan-8-one
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C8H13NO/c1-8-5-3-2-4-6(8)7(10)9-8/h6H,2-5H2,1H3,(H,9,10)/t6-,8-/m1/s1
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

BZIGCUVLBNZWBP-HTRCEHHLSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC12CCCCC1C(=O)N2
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

C[C@@]12CCCC[C@@H]1C(=O)N2
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C8H13NO
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

139.19 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

(1s,6r)-6-Methyl-7-azabicyclo[4.2.0]octan-8-one

Synthesis routes and methods

Procedure details

Following the procedure of Spurr et al, J. Am. Chem. Soc., 1983, 105, 4735, a solution of 1-methyl-1-cyclohexene (1 g, 10.4 mmol) in dichloromethane (30 mL) was cooled to −20° C. and chlorosulfonylisocyanate (1.08 mL, 12.5 mmol) was added drop wise. The reaction was warmed to −10° C. over 3 h, then warmed to room temperature and stirred for 1 h. The reaction mixture was then concentrated, and taken up in ether (15 mL) and dimethylethyleneglycol (5 mL) to homogenize. To the reaction mixture was added 25% Na2SO3 (25 mL), followed by 10% sodium hydroxide solution to keep the pH between 7-8. The reaction was stirred overnight, taken up in ethyl acetate, washed with brine, dried over MgSO4, filtered and concentrated to afford racemic (1S,6R)-6-methyl-7-azabicyclo[4.2.0]octan-8-one (0.95 g, 66%). MS: 140.1 (M+H)+
Quantity
1 g
Type
reactant
Reaction Step One
Quantity
30 mL
Type
solvent
Reaction Step One
Quantity
1.08 mL
Type
reactant
Reaction Step Two

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